N-{4-[({3-[[(4-fluorophenyl)sulfonyl](methyl)amino]-2,4-dimethylphenyl}sulfonyl)amino]phenyl}acetamide

• IUPAC Name: N-[4-[[3-[(4-fluorophenyl)sulfonyl-methylamino]-2,4-dimethylphenyl]sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C23H24FN3O5S2/c1-15-5-14-22(33(29,30)26-20-10-8-19(9-11-20)25-17(3)28)16(2)23(15)27(4)34(31,32)21-12-6-18(24)7-13-21/h5-14,26H,1-4H3,(H,25,28)
• InChI Key: YTAURGMFSAZCHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)NC(=O)C)C)N(C)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C23H24FN3O5S2
• Molecular Weight: 505.6 g/mol

Description

Sulfonamides are a group of compounds characterized by a sulfonyl functional group attached to an amine. They are often used in medicinal chemistry due to their bioactive properties.

Synthesis Analysis

The synthesis of sulfonamides typically involves the reaction of a sulfonyl chloride with an amine. The exact procedure can vary depending on the specific reactants and conditions.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as NMR spectroscopy, X-ray crystallography, or mass spectrometry.

Chemical Reactions Analysis

Sulfonamides can participate in a variety of chemical reactions. They are often used as intermediates in the synthesis of other compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would likely be determined using a variety of analytical techniques, including melting point determination, solubility testing, and spectroscopic analysis.

Scientific Research Applications

Antitumor Activity

• N-{4-({3-[[(4-fluorophenyl)sulfonylamino]-2,4-dimethylphenyl}sulfonyl)amino]phenyl}acetamide has shown promise as an antitumor agent. .

Antiviral Properties

• The compound’s structure suggests it might interfere with viral replication. .

Anti-Inflammatory Applications

• Given its sulfonyl and amide moieties, this compound could modulate inflammatory responses. .

Cholesterol Regulation

• Some studies suggest that similar structures may impact cholesterol metabolism. .

Protein Kinase Inhibition

• The trifluoromethyl and sulfonyl groups hint at protein kinase inhibition. .

Fungicidal Activity

• The compound’s aromatic subunits resemble those found in fungicides. .

Mechanism of Action

The mechanism of action of a sulfonamide would depend on its specific structure and the context in which it is used. Many sulfonamides are used as antibiotics, where they inhibit the synthesis of folic acid in bacteria.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific structure. Material Safety Data Sheets (MSDS) would provide information on handling, storage, and disposal.

Future Directions

The future directions for research on a compound like this would likely depend on its bioactive properties. If it shows promise as a therapeutic agent, it could be subject to further testing and eventually clinical trials.